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Compound of Interest

Compound Name:
Ethyl 5-(benzyloxy)-1H-indole-2-

carboxylate

Cat. No.: B556505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-(benzyloxy)-1H-indole-2-
carboxylate, a key intermediate in the synthesis of various pharmacologically active

compounds. This document details its chemical identity, physicochemical properties, and its

significant role as a building block in the development of novel therapeutics.

Chemical Identity and Synonyms
The compound with the formal name Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate is a

heterocyclic organic molecule belonging to the indole class. Its structure features a benzyloxy

group at the 5-position and an ethyl carboxylate group at the 2-position of the indole ring.

IUPAC Name: ethyl 5-(benzyloxy)-1H-indole-2-carboxylate[1]

Alternatively, it is also referred to as ethyl 5-(phenylmethoxy)-1H-indole-2-carboxylate.[2][3][4]

Synonyms: This compound is known by several other names in chemical literature and

commercial catalogs:

5-BENZYLOXY-2-CARBETHOXYINDOLE[5][6]

5-BENZYLOXYINDOLE-2-CARBOXYLIC ACID ETHYL ESTER[2][5]
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5-(PHENYLMETHOXY)-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER[5]

NSC 30931[4][6]

5-BzlO-ICA-OEt[6]

BUTTPARK 97\57-93[5][6]

1H-Indole-2-carboxylic acid, 5-(phenylmethoxy)-, ethyl ester[3][5]

Physicochemical Properties
A summary of the key quantitative data for Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate is

presented in the table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₁₈H₁₇NO₃ [1][5][6]

Molecular Weight 295.33 g/mol [5][6]

CAS Number 37033-95-7 [1][5][6]

Appearance

White to cream or pale pink or

yellow to orange to brown

crystals or powder

[1]

Melting Point 162-164 °C [4]

Boiling Point (Predicted) 481.4 ± 30.0 °C at 760 mmHg [4][5]

Density (Predicted) 1.225 ± 0.06 g/cm³ [4][6]

Flash Point 244.9 °C [4][5]

Storage Temperature
-20°C or 2-8°C, sealed in dry,

dark place
[5][6]

Role in Drug Discovery and Development
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Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate serves as a crucial starting material and

intermediate in the synthesis of a variety of biologically active molecules. Its indole scaffold is a

common feature in many natural products and synthetic drugs. This compound is particularly

valuable for creating derivatives that act on significant therapeutic targets.

The following diagram illustrates the logical relationship of Ethyl 5-(benzyloxy)-1H-indole-2-
carboxylate as a precursor to several classes of therapeutic agents.

Role of Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate in Drug Development
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Role of Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate in Drug Development

This compound is a reactant for the preparation of:

Indoleamine 2,3-dioxygenase (IDO1) inhibitors: These are investigated for their potential in

cancer immunotherapy by modulating the tumor microenvironment.

Histamine H3 receptor inverse agonists: These have potential applications in treating

neurological and cognitive disorders.

PPAR-γ binding agents: These are explored for their therapeutic potential in metabolic

diseases and osteoporosis.
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Nonpeptide glycoprotein IIB/IIIA inhibitors: These are being studied for their antiplatelet

effects in thrombotic diseases.

Experimental Protocols
While a specific, detailed, step-by-step synthesis protocol for Ethyl 5-(benzyloxy)-1H-indole-
2-carboxylate is not readily available in the public domain, its synthesis would likely follow

established methods for indole-2-carboxylate synthesis, such as the Fischer or Reissert indole

syntheses, adapted for the specific starting materials.

Below are generalized experimental workflows that are relevant to the synthesis and

application of this compound and its derivatives.

The synthesis of indole-2-carboxylates often involves the cyclization of a substituted

phenylhydrazine with a pyruvate derivative. A general experimental workflow is depicted below.
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General Workflow for Indole-2-Carboxylate Synthesis

Starting Materials
(e.g., Substituted Phenylhydrazine,

Ethyl Pyruvate)

Reaction/Condensation
(e.g., Fischer Indole Synthesis)

Cyclization

Purification
(e.g., Recrystallization,

Chromatography)

Final Product
(Indole-2-carboxylate)
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General Workflow for Indole-2-Carboxylate Synthesis

Derivatives of Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate are used to develop inhibitors of

the enzyme Indoleamine 2,3-dioxygenase (IDO1). A typical in vitro assay to determine the

inhibitory activity of these compounds is outlined below.
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Generalized Workflow for IDO1 Inhibition Assay

Recombinant Human IDO1 Enzyme

Incubate Enzyme with
Test Compound (Inhibitor)

Add Substrate
(L-Tryptophan)

Enzymatic Reaction

Measure Product Formation
(e.g., Kynurenine via Spectrophotometry)

Determine IC50 Value
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Generalized Workflow for IDO1 Inhibition Assay

This guide serves as a foundational resource for professionals engaged in the fields of

medicinal chemistry, pharmacology, and drug development. The information provided herein is

intended to facilitate further research and application of Ethyl 5-(benzyloxy)-1H-indole-2-
carboxylate in the creation of novel and effective therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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